![molecular formula C24H19FN6O3S2 B2872484 2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide CAS No. 852170-78-6](/img/no-structure.png)
2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups including a pyrimidinyl group, a thiazolyl group, and a fluorophenyl group . The exact 3D structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The compound has a molecular weight of 522.57. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved information .Scientific Research Applications
Pharmaceutical Research
In the realm of pharmaceutical research, this compound has been explored for its potential therapeutic properties. Its structural complexity and the presence of multiple functional groups make it a candidate for binding to various biological targets.
Experimental Procedures and Results: While specific experimental data was not retrieved, compounds with similar structures have been synthesized and evaluated for their biological activity, including their use as precursors in drug development .
Catalysis
The compound’s potential as a catalyst in chemical reactions has been investigated, particularly in the context of polymerization processes.
Experimental Procedures and Results: Research indicates that related fluorophenyl compounds can enhance the thermal stability and catalytic performance of nickel catalysts used in ethylene polymerization . This suggests that our compound of interest may also contribute to advancements in catalytic systems.
Chemical Synthesis
This compound can serve as an intermediate in the synthesis of more complex molecules, potentially aiding in the creation of novel compounds with desired characteristics.
Experimental Procedures and Results: Compounds with similar structural motifs have been used as intermediates in various synthetic pathways, suggesting that our compound could play a similar role in chemical synthesis .
Future Directions
properties
CAS RN |
852170-78-6 |
|---|---|
Product Name |
2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide |
Molecular Formula |
C24H19FN6O3S2 |
Molecular Weight |
522.57 |
IUPAC Name |
2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C24H19FN6O3S2/c1-12-4-9-15-16(10-12)36-23(26-15)27-17(32)11-35-21-18-20(30(2)24(34)31(3)22(18)33)28-19(29-21)13-5-7-14(25)8-6-13/h4-10H,11H2,1-3H3,(H,26,27,32) |
InChI Key |
XORZWTPZAJHKKQ-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=NC4=C3C(=O)N(C(=O)N4C)C)C5=CC=C(C=C5)F |
solubility |
not available |
Origin of Product |
United States |
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